N-(1-methylbutyl)isonicotinamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: N-pentan-2-ylpyridine-4-carboxamide
• InChI: InChI=1S/C11H16N2O/c1-3-4-9(2)13-11(14)10-5-7-12-8-6-10/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key: SUUKYZQHBJZOTO-UHFFFAOYSA-N
• SMILES: CCCC(C)NC(=O)C1=CC=NC=C1

Description

N-(1-methylbutyl)isonicotinamide, also known as BISA, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BISA is a member of the isonicotinamide family, which is characterized by the presence of a pyridine ring and an amide group. In

Mechanism of Action

The mechanism of action of N-(1-methylbutyl)isonicotinamide is not fully understood, but studies have suggested that it works by inhibiting specific enzymes and signaling pathways that are involved in cell growth and inflammation. N-(1-methylbutyl)isonicotinamide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. By inhibiting HDACs, N-(1-methylbutyl)isonicotinamide can induce apoptosis in cancer cells and reduce inflammation. N-(1-methylbutyl)isonicotinamide has also been found to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(1-methylbutyl)isonicotinamide can induce apoptosis in cancer cells and reduce inflammation by inhibiting the activity of specific enzymes and signaling pathways. N-(1-methylbutyl)isonicotinamide has also been found to have anti-angiogenic properties, which means that it can inhibit the formation of new blood vessels that are necessary for the growth of tumors. Additionally, N-(1-methylbutyl)isonicotinamide has been found to have antimicrobial properties and can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-methylbutyl)isonicotinamide in lab experiments is that it has been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation. Additionally, N-(1-methylbutyl)isonicotinamide has been found to have low toxicity and can be administered at relatively high doses without causing significant side effects. However, one limitation of using N-(1-methylbutyl)isonicotinamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in different experimental settings.

Future Directions

There are several future directions for the research on N-(1-methylbutyl)isonicotinamide. One area of focus is the development of more effective synthesis methods that can produce N-(1-methylbutyl)isonicotinamide in larger quantities and with higher purity. Another area of focus is the optimization of N-(1-methylbutyl)isonicotinamide's therapeutic potential by understanding its mechanism of action and identifying specific targets for its use. Additionally, there is a need for further studies to evaluate the safety and efficacy of N-(1-methylbutyl)isonicotinamide in animal models and clinical trials. Finally, the potential use of N-(1-methylbutyl)isonicotinamide in combination with other drugs or therapies should be explored to determine whether it can enhance their effectiveness.

Synthesis Methods

The synthesis method of N-(1-methylbutyl)isonicotinamide involves the reaction of isonicotinoyl chloride with 1-methylbutylamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(1-methylbutyl)isonicotinamide. This synthesis method has been established in several studies and has been found to be reliable and reproducible.

Scientific Research Applications

N-(1-methylbutyl)isonicotinamide has been extensively studied for its potential therapeutic applications. One of the primary areas of research is its role in cancer treatment. Studies have shown that N-(1-methylbutyl)isonicotinamide can inhibit the growth of cancer cells by inducing apoptosis, which is a form of programmed cell death. N-(1-methylbutyl)isonicotinamide has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Additionally, N-(1-methylbutyl)isonicotinamide has been studied for its potential use in treating tuberculosis and other infectious diseases.